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Compound of Interest

Compound Name: 2-Acetyloxirane

Cat. No.: B1328778

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Acetyloxirane, also known as 1-(oxiran-2-yl)ethanone, is a reactive organic molecule
incorporating both a ketone and an epoxide functional group. This unique bifunctionality makes
it a versatile building block in organic synthesis and a compound of interest in medicinal
chemistry. This technical guide provides a comprehensive overview of the chemical properties,
structure, and reactivity of 2-acetyloxirane, with a focus on data relevant to researchers and
professionals in drug development.

Chemical Structure and Identification

2-Acetyloxirane is a chiral molecule with a three-membered epoxide ring directly attached to
an acetyl group. The presence of these two reactive moieties in close proximity governs its
chemical behavior and potential applications.

Table 1: Structural and Identification Data for 2-Acetyloxirane
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Property Value Reference
IUPAC Name 1-(oxiran-2-yl)ethanone N/A

CAS Number 4401-11-0 [1]
Molecular Formula C4H602 [1]

SMILES CC(=0)c1co1 [1]

INChl=1S/C4H602/c1-3(5)4-2-
InChl [1]
6-4/n4H,2H2,1H3

YBWJIKTAELMMCHQ-
InChliKey [1]
UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 2-acetyloxirane are crucial for its handling, storage,
and application in chemical reactions.

Table 2: Physicochemical Properties of 2-Acetyloxirane

Property Value Reference
Molecular Weight 86.09 g/mol N/A
Boiling Point 45-46 °C at 30 mmHg N/A
Density 1.139 g/cm3 N/A
Refractive Index 1.443 N/A
Melting Point Data not available N/A
Solubility Data not available N/A

Synthesis and Purification

While specific, detailed experimental protocols for the synthesis of 2-acetyloxirane are not
readily available in the provided search results, general methods for the synthesis of epoxides
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can be adapted. A common method for the preparation of epoxides is the epoxidation of a,[3-
unsaturated ketones.

General Synthesis Workflow

A potential synthetic route to 2-acetyloxirane could involve the epoxidation of 3-buten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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